ethyl 4-({1-[2-(trifluoromethyl)benzyl]-1H-1,2,3-triazol-4-yl}carbonyl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[1-[[2-(trifluoromethyl)phenyl]methyl]triazole-4-carbonyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H20F3N5O3/c1-2-29-17(28)25-9-7-24(8-10-25)16(27)15-12-26(23-22-15)11-13-5-3-4-6-14(13)18(19,20)21/h3-6,12H,2,7-11H2,1H3
• InChI Key: PEHMMNHJAHKBBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2=CN(N=N2)CC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H20F3N5O3
• Molecular Weight: 411.4 g/mol

Description

This compound contains several functional groups including an ester group (carbonyl and ether), a 1,2,3-triazole ring, and a trifluoromethyl group attached to a benzyl group. The presence of these functional groups suggests that this compound could be involved in a variety of chemical reactions.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, compounds with similar functional groups are often synthesized through methods such as nucleophilic substitution or free radical reactions. The 1,2,3-triazole ring could be formed through a [3+2] cycloaddition reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the piperazine ring. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis of the molecular structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would largely depend on the functional groups present in the molecule. For example, the ester group could undergo hydrolysis, the trifluoromethyl group could participate in electrophilic aromatic substitution reactions, and the 1,2,3-triazole ring could be involved in cycloaddition reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is known to increase the lipophilicity of compounds, which could affect its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the biological context in which this compound is used. For instance, if this compound is used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future research directions would depend on the context in which this compound is being studied. If it’s being studied as a potential drug, future research could involve investigating its pharmacological activity, optimizing its structure for better activity, or studying its pharmacokinetics and pharmacodynamics.